Cas no 2734775-86-9 (3-Cyclopropyl-2,6-difluorobenzoic acid)

• Product Name: 3-Cyclopropyl-2,6-difluorobenzoic acid
• CAS No: 2734775-86-9
• MF: C₁₀H₈F₂O₂
• MW: 198.17
• CID: 5080438
• Update Time: 2026-03-01

3-Cyclopropyl-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-2,6-difluorobenzoic acid

• Inchi： 1S/C10H8F2O2/c11-7-4-3-6(5-1-2-5)9(12)8(7)10(13)14/h3-5H,1-2H2,(H,13,14)
• InChI Key： AYDAMRBOVNDOGP-UHFFFAOYSA-N
• SMILES： C1=CC(F)=C(C(O)=O)C(F)=C1C1CC1

Additional information on 3-Cyclopropyl-2,6-difluorobenzoic acid

Exploring 3-Cyclopropyl-2,6-difluorobenzoic Acid (CAS No. 2734775-86-9): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 3-Cyclopropyl-2,6-difluorobenzoic acid (CAS No. 2734775-86-9) has emerged as a compound of significant interest. This fluorinated benzoic acid derivative, characterized by its unique cyclopropyl and difluoro substitutions, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure, combining aromaticity with steric and electronic modulation, makes it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in medicinal chemistry has propelled research into 3-Cyclopropyl-2,6-difluorobenzoic acid. Fluorination is a key strategy to enhance the bioavailability, metabolic stability, and binding affinity of drug candidates. This compound’s difluorobenzoic acid core is particularly relevant in designing kinase inhibitors and GPCR-targeted therapeutics, addressing current trends in precision medicine and personalized therapies.

From a synthetic perspective, the cyclopropyl group in CAS No. 2734775-86-9 introduces conformational rigidity, which can improve selectivity in molecular interactions. Researchers are exploring its utility in agrochemicals and biodegradable materials, aligning with the global push toward sustainable chemistry. Its potential as a building block for high-performance polymers is also under investigation, catering to industries focused on green technology.

Analytical studies of 3-Cyclopropyl-2,6-difluorobenzoic acid highlight its stability under physiological conditions, a critical factor for drug formulation. Recent publications have linked similar fluorinated analogs to breakthroughs in anticancer and antiviral research, sparking curiosity about this compound’s untapped potential. Laboratories worldwide are optimizing its synthesis to meet the demands of high-throughput screening and combinatorial chemistry.

In the context of AI-driven drug discovery, CAS No. 2734775-86-9 is frequently cited in cheminformatics databases as a fragment for virtual screening. Its structural features align with the Lipinski’s rule of five, making it a promising candidate for lead optimization. The compound’s role in proteolysis-targeting chimeras (PROTACs) further underscores its relevance in modern targeted protein degradation strategies.

Environmental considerations are also paramount. The difluorobenzoic acid moiety is studied for its low ecotoxicity, appealing to green chemistry initiatives. Regulatory agencies emphasize the need for benign-by-design compounds, and 3-Cyclopropyl-2,6-difluorobenzoic acid fits this paradigm due to its minimal environmental persistence.

Looking ahead, the integration of machine learning in predicting the reactivity of fluorinated aromatic compounds like 2734775-86-9 could accelerate its adoption. As industries prioritize carbon-neutral processes, this compound’s synthetic pathways are being refined to reduce energy consumption and waste. Collaborative efforts between academia and biotech firms are expected to unlock novel applications, from bioimaging probes to advanced coatings.

In summary, 3-Cyclopropyl-2,6-difluorobenzoic acid (CAS No. 2734775-86-9) represents a convergence of innovation in pharmaceuticals, materials science, and sustainability. Its multifaceted utility ensures its prominence in both current research and future industrial applications, making it a compound worthy of continued exploration.